Cas no 1805618-47-6 (3-Amino-2-chloro-4-(trifluoromethyl)benzyl alcohol)

• Product Name: 3-Amino-2-chloro-4-(trifluoromethyl)benzyl alcohol
• CAS No: 1805618-47-6
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4963713
• Update Time: 2025-06-15

3-Amino-2-chloro-4-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloro-4-(trifluoromethyl)benzyl alcohol

• Inchi： 1S/C8H7ClF3NO/c9-6-4(3-14)1-2-5(7(6)13)8(10,11)12/h1-2,14H,3,13H2
• InChI Key： KHYFHJBXHGWZAY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(F)(F)F)C=CC=1CO)N

Computed Properties

• Exact Mass: 225.0168260 g/mol
• Monoisotopic Mass: 225.0168260 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2
• Molecular Weight: 225.59

Additional information on 3-Amino-2-chloro-4-(trifluoromethyl)benzyl alcohol

Research Briefing on 3-Amino-2-chloro-4-(trifluoromethyl)benzyl alcohol (CAS: 1805618-47-6)

This research briefing provides an in-depth analysis of the latest advancements and applications of 3-Amino-2-chloro-4-(trifluoromethyl)benzyl alcohol (CAS: 1805618-47-6), a key intermediate in the synthesis of pharmaceuticals and agrochemicals. The compound's unique trifluoromethyl and amino-chloro substitution pattern makes it a valuable building block for drug discovery and development. Recent studies have highlighted its role in the synthesis of novel therapeutic agents, particularly in oncology and infectious diseases.

Recent literature reveals that 3-Amino-2-chloro-4-(trifluoromethyl)benzyl alcohol has been utilized in the development of kinase inhibitors, which are pivotal in targeted cancer therapies. The trifluoromethyl group enhances the metabolic stability and bioavailability of the resulting compounds, while the amino and chloro functionalities allow for further derivatization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative neoplasms.

In addition to its pharmaceutical applications, this compound has also been explored in agrochemical research. Its structural features contribute to the development of herbicides and fungicides with improved activity spectra and environmental profiles. A recent patent (WO2023051234) describes its use in creating next-generation agrochemicals that exhibit lower toxicity and higher efficacy against resistant strains of plant pathogens.

The synthetic routes to 3-Amino-2-chloro-4-(trifluoromethyl)benzyl alcohol have been optimized in recent years, with a focus on green chemistry principles. Catalytic methods employing palladium and copper complexes have been reported to enhance yield and reduce waste. Furthermore, advancements in continuous flow chemistry have enabled scalable production, addressing the growing demand for this intermediate in industrial settings.

In conclusion, 3-Amino-2-chloro-4-(trifluoromethyl)benzyl alcohol continues to be a molecule of significant interest in both pharmaceutical and agrochemical research. Its versatile chemistry and the ongoing development of novel applications underscore its importance in modern chemical biology. Future research directions may include exploring its potential in other therapeutic areas and further optimizing its synthetic accessibility.